Cas no 1788677-58-6 (5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide)

5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide is a synthetic organic compound featuring a benzamide core substituted with chloro and methoxy groups, linked to a pyrazole moiety modified with a tetrahydro-2H-pyran-4-ylmethyl group. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to its balanced lipophilicity and hydrogen-bonding capabilities. The compound's pyran and pyrazole heterocycles enhance its binding affinity to biological targets, while the chloro and methoxy substituents contribute to electronic and steric modulation. Its well-defined molecular architecture makes it suitable for exploration as an intermediate in drug discovery, particularly for applications requiring selective receptor interactions or enzyme inhibition.

5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide structure

1788677-58-6 structure

Product Name:5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide

CAS No:1788677-58-6

MF:C₁₇H₂₀ClN₃O₃

MW:349.812003135681

CID:5366953

Update Time:2025-09-28

5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide
- Inchi： 1S/C17H20ClN3O3/c1-23-16-3-2-13(18)8-15(16)17(22)20-14-9-19-21(11-14)10-12-4-6-24-7-5-12/h2-3,8-9,11-12H,4-7,10H2,1H3,(H,20,22)
- InChI Key： YOLKQVFVEBGOEK-UHFFFAOYSA-N
- SMILES： C(NC1=CN(CC2CCOCC2)N=C1)(=O)C1=CC(Cl)=CC=C1OC

5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6448-1151-2μmol	5-chloro-2-methoxy-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}benzamide	1788677-58-6	90%+	2μl	$85.5	2023-04-25
Life Chemicals	F6448-1151-5μmol	5-chloro-2-methoxy-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}benzamide	1788677-58-6	90%+	5μl	$94.5	2023-04-25
Life Chemicals	F6448-1151-10μmol	5-chloro-2-methoxy-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}benzamide	1788677-58-6	90%+	10μl	$103.5	2023-04-25
Life Chemicals	F6448-1151-20μmol	5-chloro-2-methoxy-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}benzamide	1788677-58-6	90%+	20μl	$118.5	2023-04-25
Life Chemicals	F6448-1151-1mg	5-chloro-2-methoxy-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}benzamide	1788677-58-6	90%+	1mg	$81.0	2023-04-25
Life Chemicals	F6448-1151-2mg	5-chloro-2-methoxy-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}benzamide	1788677-58-6	90%+	2mg	$88.5	2023-04-25
Life Chemicals	F6448-1151-3mg	5-chloro-2-methoxy-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}benzamide	1788677-58-6	90%+	3mg	$94.5	2023-04-25
Life Chemicals	F6448-1151-4mg	5-chloro-2-methoxy-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}benzamide	1788677-58-6	90%+	4mg	$99.0	2023-04-25
Life Chemicals	F6448-1151-5mg	5-chloro-2-methoxy-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}benzamide	1788677-58-6	90%+	5mg	$103.5	2023-04-25
Life Chemicals	F6448-1151-10mg	5-chloro-2-methoxy-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}benzamide	1788677-58-6	90%+	10mg	$118.5	2023-04-25

5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Additional information on 5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide

Research Briefing on 5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide (CAS: 1788677-58-6)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide (CAS: 1788677-58-6). The compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, mechanism of action, and synthetic pathways, positioning it as a promising candidate for drug development.

The compound, with its unique chemical structure, has been investigated for its role as a kinase inhibitor, particularly targeting pathways involved in inflammatory and oncogenic processes. Research indicates that it exhibits high selectivity and potency against specific kinase targets, making it a valuable tool for both basic research and clinical applications. The synthesis of this compound has been optimized to improve yield and purity, facilitating its use in preclinical studies.

Recent publications highlight the compound's efficacy in in vitro and in vivo models. For instance, studies have demonstrated its ability to inhibit cell proliferation and induce apoptosis in cancer cell lines, suggesting potential applications in oncology. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized, providing insights into its suitability for further development.

Ongoing research is focused on elucidating the compound's interactions with other biological targets and exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. The findings from these studies are expected to contribute significantly to the field of targeted therapy.

In conclusion, 5-Chloro-2-methoxy-N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]benzamide represents a promising therapeutic agent with broad applications in chemical biology and medicine. Continued research and development efforts are essential to fully realize its potential and translate these findings into clinical benefits.